8-(2-Methoxyethoxy)quinoline

• CAS No.: 89445-72-7
• Molecular Formula: C12H13NO2
• Molecular Weight: 203.24 g/mol
• IUPAC Name: 8-(2-methoxyethoxy)quinoline
• InChI: InChI=1S/C12H13NO2/c1-14-8-9-15-11-6-2-4-10-5-3-7-13-12(10)11/h2-7H,8-9H2,1H3
• InChI Key: LKDOTMHXINYZEU-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=CC=CC2=C1N=CC=C2

Description

8-(2-Methoxyethoxy)quinoline is a useful research compound. Its molecular formula is C12H13NO2 and its molecular weight is 203.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 8-hydroxyquinoline (9.47 g, 0.065 mol) in dimethyl sulfoxide (50 ml) was added 2 -methoxyethyl bromide (8.96 g, 0.065 mol). The mixture was stirred at room temperature for two hours, and turned a dark red. The solvent was removed under vacuum, and the residue dissolved in water. The aqueous solution was extracted several times with ethyl acetate, and the ethyl acetate solution was then washed well with water, dried, and the solvent removed; the residual oil weighed 7.45 g. This was purified on a silica gel column, eluted with heptane:ethyl acetate, with increasing proportions of the latter. There was isolated 8-methoxyethoxyquinoline (7.11 g) as a light blue oil. NMR: (CDCl3) δ 3.51 (s, 3, OMe), 4.01 (tr, 2, CH2), 4.48 (tr, 2, CH2), 7.20 (m, 1, beta-pyridine-H), 7.45 (m, 3, Ar), 8.15 (dd, 1, gamma-pyridine-H), 8.98 (dd, 1, alpha-pyridine-H). Anal. Calcd. for C12H13NO2 : C, 70.92; H, 6.45; N, 6.89. Found: C, 70.80; H, 6.49; N, 6.90.